Cas no 57369-31-0 (1-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-trien-2-one)

• Product Name: 1-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-trien-2-one
• CAS No: 57369-31-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• MDL: MFCD00461797
• CID: 4044057
• PubChem ID: 13694564
• Update Time: 2025-07-19

1-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-trien-2-one Chemical and Physical Properties

Names and Identifiers

• 1H,5H-Benzo[ij]quinolizin-5-one, 2,3,6,7-tetrahydro-
• 1,2,6,7-Tetrahydro-5H-pyrido[3,2,1-ij]quinolin-3-one
• 1-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-trien-2-one
• SB37741
• 2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinolin-5-one
• CS-0453686
• 57369-31-0
• AT23442
• 1-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-5,7,9(13)-TRIEN-2-ONE
• SCHEMBL1762224
• FSWDXHLZOVHHGV-UHFFFAOYSA-N

• MDL： MFCD00461797
• Inchi： 1S/C12H13NO/c14-11-7-6-10-4-1-3-9-5-2-8-13(11)12(9)10/h1,3-4H,2,5-8H2
• InChI Key： FSWDXHLZOVHHGV-UHFFFAOYSA-N
• SMILES： O=C1CCC2=CC=CC3CCCN1C=32

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-azatricyclo7.3.1.0,5,13trideca-5,7,9(13)-trien-2-one

Comprehensive Overview of 1-Azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-trien-2-one (CAS No. 57369-31-0): Properties, Applications, and Research Insights

The compound 1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-trien-2-one (CAS No. 57369-31-0) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its tricyclic framework and nitrogen-containing ring system, this compound serves as a versatile scaffold for drug discovery and advanced material design. Its molecular formula and three-dimensional conformation contribute to its potential interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

In recent years, the demand for specialty chemicals like 1-azatricyclo derivatives has surged, driven by advancements in precision medicine and green chemistry. Users frequently search for terms such as "azatricyclo applications," "CAS 57369-31-0 solubility," and "heterocyclic compound synthesis," reflecting growing curiosity about its practical uses. The compound’s thermal stability and electronic properties also align with trends in organic electronics, where researchers seek high-performance materials for flexible displays and biodegradable sensors.

From a synthetic perspective, 1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-trien-2-one is synthesized via multistep cyclization reactions, often involving catalyzed ring-closure techniques. Its crystallographic data reveals a rigid backbone, which enhances its utility in molecular recognition studies. Laboratories optimizing low-waste synthesis methods for such compounds contribute to the broader goal of sustainable chemistry, a topic dominating academic and industrial discussions.

The pharmacological potential of CAS 57369-31-0 is another hot topic. Preliminary studies suggest its derivatives may modulate enzyme activity or act as ligands for receptors, though detailed mechanistic studies are ongoing. This aligns with frequent search queries like "azatricyclo bioactive properties" and "drug design with tricyclic cores." Researchers emphasize the need for structure-activity relationship (SAR) analyses to unlock its full potential in targeted therapies.

In material science, the compound’s conjugated π-system and electron-rich regions make it a candidate for organic semiconductors. Startups focusing on wearable technology and biodegradable sensors explore such molecules to address limitations in conventional materials. Searches for "azatricyclo conductivity" and "small-molecule organic materials" highlight this intersection of chemistry and engineering.

To ensure reproducibility, handling 1-azatricyclo[7.3.1.0^5,13]trideca-5,7,9(13)-trien-2-one requires standardized protocols for purification and storage. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, as emphasized in peer-reviewed journals. These protocols cater to users searching for "CAS 57369-31-0 characterization" or "handling hygroscopic compounds."

In summary, 57369-31-0 represents a nexus of innovation across disciplines. Its structural complexity and adaptability position it as a valuable asset in tackling challenges from drug resistance to eco-friendly electronics. As research progresses, this compound may emerge as a cornerstone in next-generation scientific breakthroughs.